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Compound of Interest

Compound Name:
3-(1H-pyrazol-1-

yl)propanimidamide

Cat. No.: B13597926

Get Quote

Executive Summary & Chemical Identity
3-(1H-pyrazol-1-yl)propanimidamide is a functionalized amidine used primarily to introduce

basicity and hydrogen-bond donor/acceptor capability into drug scaffolds. Due to the instability

of the free base, it is almost exclusively isolated and stored as a salt (e.g., Hydrochloride).

Property Data

IUPAC Name 3-(1H-pyrazol-1-yl)propanimidamide

Common Name 3-Pyrazol-1-yl-propionamidine

CAS (Free Base) Not widely listed (Transient)

CAS (Nitrile Precursor) 88393-88-8

Molecular Formula C₆H₁₀N₄ (Free Base) / C₆H₁₁ClN₄ (HCl Salt)

Molecular Weight 138.17 g/mol (Free Base)

Solubility
High in Water, Methanol, DMSO; Low in Et₂O,

Hexane
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Synthesis & Performance Comparison
The primary challenge in working with this compound is distinguishing it from its nitrile

precursor (incomplete reaction) and its amide byproduct (hydrolysis). The guide below

compares the "Pinner Reaction" route against alternatives.

Method A: Pinner Reaction (Recommended)
Mechanism: Acid-catalyzed addition of alcohol to nitrile

Imidate

Amidine.

Pros: High purity, crystallizable HCl salt, avoids harsh metal catalysts.

Cons: Moisture sensitive; requires anhydrous conditions.

Method B: Thioimidate Route
Mechanism: Nitrile + H₂S

Thioamide

Methyl iodide

Amidine.

Pros: Works on sterically hindered nitriles.

Cons: Malodorous (H₂S/MeSH), requires toxic alkylating agents.

Synthesis Workflow & Logic
The following diagram illustrates the critical pathway and failure points (hydrolysis) to monitor.

Precursor
3-(1H-pyrazol-1-yl)propanenitrile

(Stable)

Intermediate
Imidate Ester HCl

(Moisture Sensitive)

1. HCl(g), MeOH
0°C to RT, 12h

Target Product
3-(1H-pyrazol-1-yl)propanimidamide HCl

2. NH3/MeOH
RT, 4h

Byproduct
3-(1H-pyrazol-1-yl)propanamide

(Hydrolysis impurity)
H2O (Moisture)

pH > 9 (aq)
Hydrolysis
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Click to download full resolution via product page

Figure 1: Synthesis pathway via Pinner reaction. Red dashed lines indicate degradation

pathways leading to the amide impurity.

Spectral Characterization Guide
This section provides the reference data required to distinguish the target amidine from the

nitrile starting material and amide impurity.

A. 1H NMR Spectroscopy (Comparison)
The most distinct shift occurs in the ethylene linker (

).

Proton Position
Nitrile (Precursor)

(ppm)

Amide (Impurity)

(ppm)

Amidine (Target)

(ppm)

Solvent CDCl₃ CDCl₃ DMSO-d₆ or D₂O

Pyrazole-H5 (d) ~7.55 7.57 7.70 - 7.80

Pyrazole-H3 (d) ~7.48 7.46 7.50 - 7.60

Pyrazole-H4 (t) ~6.28 6.25 6.30 - 6.40

N-CH₂ (t) 4.45 4.51 4.55 - 4.65

CH₂-C=X (t) 2.95 2.95 2.85 - 3.00

NH / NH₂ N/A ~8.5 (Broad)
~8.8 - 9.2 (Broad,

3H/4H)

Diagnostic Key:

Nitrile: Clean spectrum, no exchangeable protons.

Amidine: Look for the broad downfield signal (~9.0 ppm) in DMSO corresponding to the

amidinium protons (
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). In D₂O, this peak disappears.

B. Infrared (IR) Spectroscopy
IR is the fastest method to confirm the conversion of the nitrile group.

Functional Group
Nitrile (Precursor)

(cm⁻¹)

Amidine (Target)

(cm⁻¹)
Note

C≡N Stretch 2250 (Sharp) Absent
Critical completion

check

C=N Stretch Absent 1670 - 1690
Characteristic of

amidinium

N-H Stretch Absent 3000 - 3300 Broad, multiple bands

C=O[1] Stretch Absent Absent

Presence (~1685)

indicates Amide

impurity

C. Mass Spectrometry (MS)
Ionization: ESI (Positive Mode)

Target Mass:

Formula: C₆H₁₀N₄

Exact Mass: 138.09

Observed [M+H]⁺:139.1

Fragmentation Pattern (MS/MS):

m/z 139

m/z 122 (Loss of NH₃) - Characteristic of amidines.

m/z 139
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m/z 71 (Loss of Pyrazole ring).

Experimental Protocols
Protocol 1: Synthesis of 3-(1H-pyrazol-1-
yl)propanimidamide HCl
Reagents:

3-(1H-pyrazol-1-yl)propanenitrile (1.0 eq)

Anhydrous Methanol (Solvent)

Acetyl Chloride (to generate HCl in situ) or HCl gas

Ammonia (7N in Methanol)

Step-by-Step Procedure:

Preparation of Pinner Salt:

Dissolve the nitrile (10 mmol) in anhydrous MeOH (20 mL) at 0°C.

Dropwise add Acetyl Chloride (30 mmol) (Exothermic: Generates anhydrous HCl).

Alternative: Bubble dry HCl gas through the solution for 30 mins.

Seal the vessel and stir at 0°C to Room Temperature (RT) for 12–16 hours.

Checkpoint: TLC (EtOAc/Hexane) should show consumption of the nitrile (

).

Conversion to Amidine:

Concentrate the mixture in vacuo (keep temperature < 40°C) to remove excess HCl.

Redissolve the residue (Imidate intermediate) in fresh anhydrous MeOH (10 mL).
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Cool to 0°C and add Ammonia in MeOH (excess, ~30 mmol).

Stir at RT for 4 hours.

Purification:

Evaporate solvent to dryness.

Trituration: Add cold Acetone or Diethyl Ether to the solid residue. The Amidine HCl salt is

insoluble, while impurities often dissolve.

Filter the white solid and dry under vacuum/P₂O₅.

Protocol 2: Quality Control (TLC)
Mobile Phase: DCM : MeOH : NH₄OH (90 : 10 : 1).

Visualization: Iodine chamber or Dragendorff's reagent (stains alkaloids/amidines orange).

Rf Values:

Nitrile: ~0.8 (High)

Amide: ~0.5

Amidine: ~0.1 - 0.2 (Streaks due to basicity).

References
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Spectral Comparison of Nitriles/Amides: National Institutes of Health (NIH) PubChem. "3-

(1H-pyrazol-1-yl)propanenitrile Spectral Data." Link
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Amidine Characterization:Magnetic Resonance in Chemistry. "1H and 13C NMR spectra of
substituted amidines: Chemical shifts and substituent effects." (Used for predictive shift
analysis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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